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Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of β-aminopropionitrile (BAPN) to induce lathyrism in

animal models. This guide details the underlying mechanisms, provides validated experimental

protocols, and offers insights into the expected pathological outcomes.

Introduction: Understanding Lathyrism and the Role
of BAPN
Lathyrism is a condition characterized by defects in connective tissue, resulting from the

overconsumption of certain legumes from the Lathyrus genus.[1][2] There are three main forms

of lathyrism: neurolathyrism, which affects motor neurons, and osteolathyrism and

angiolathyrism, which impact bone and blood vessels, respectively.[1] This document focuses

on osteolathyrism and angiolathyrism, which can be chemically induced in animal models using

β-aminopropionitrile (BAPN).[1][3]
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BAPN is a potent and irreversible inhibitor of lysyl oxidase (LOX) and LOX-like (LOXL) proteins.

[4][5][6][7] LOX is a copper-dependent enzyme crucial for the cross-linking of collagen and

elastin, the primary structural proteins in the extracellular matrix (ECM).[2][3] By inhibiting LOX,

BAPN disrupts the formation of stable collagen and elastin fibers, leading to weakened

connective tissues.[3][5][8] This disruption is the basis for inducing pathologies such as aortic

aneurysms, dissections, and skeletal deformities in animal models, mimicking aspects of

human connective tissue disorders.[1][2][9]

Mechanism of Action: BAPN and Lysyl Oxidase
Inhibition
The primary mechanism of BAPN-induced lathyrism is the irreversible inhibition of lysyl

oxidase.[5][6] This inhibition prevents the oxidative deamination of lysine and hydroxylysine

residues in procollagen and tropoelastin, a critical step for the formation of covalent cross-links

that provide tensile strength and stability to the ECM.[3] The resulting poorly cross-linked

collagen and elastin are unable to maintain the structural integrity of tissues, leading to the

characteristic pathologies of osteolathyrism and angiolathyrism.[3][8]
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Caption: General experimental workflow for BAPN-induced lathyrism studies.
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Data Presentation and Interpretation
Quantitative Data Summary
The following table summarizes typical BAPN dosages and administration routes for inducing

lathyrism in rodent models.

Animal
Model

Age at
Initiation

BAPN
Concentr
ation/Dos
age

Administr
ation
Route

Duration

Primary
Pathologi
cal
Outcome
s

Referenc
e(s)

Mouse

(C57BL/6J)
3-4 weeks

0.2% -

0.5% (w/v)

In drinking

water
4-12 weeks

Aortic

aneurysm

and

dissection

[10][11][12]

Rat

(Sprague-

Dawley/Wi

star)

3-4 weeks 1 g/kg/day
Intragastric

gavage
6-9 weeks

Aortic

lesions,

skeletal

deformities

[13][14]

Rat

(Wistar)
Weanling

1 g/kg/day

(5

days/week)

Intragastric

tube
9 weeks

Aortic wall

lesions,

altered

collagen

[13][14]

Considerations for Experimental Design
Animal Strain and Age: The susceptibility to BAPN-induced pathologies can vary with animal

strain and age. [8][12][15]Younger animals with active ECM remodeling are generally more

susceptible. [8][9]* BAPN Dosage: The dose of BAPN should be carefully chosen to induce

the desired pathology without causing excessive toxicity and mortality. [12]A dose-response

study may be necessary to optimize the model. [12]* Route of Administration: Administration

in drinking water is less labor-intensive but may lead to variability in intake. [9]Intragastric

gavage or osmotic pumps offer more precise dosing. [9][16]* Monitoring and Humane
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Endpoints: Close monitoring of animal welfare is essential. Humane endpoints should be

established to minimize animal suffering.

Self-Validating Systems and Trustworthiness
To ensure the reliability and reproducibility of BAPN-induced lathyrism models, it is important to

incorporate self-validating measures.

Positive Controls: The experimental design should include a BAPN-treated group where the

development of lathyrism is expected based on established literature.

Negative Controls: A vehicle-treated control group is essential to confirm that the observed

pathologies are due to BAPN and not other experimental variables.

Histological Confirmation: Pathological changes should be confirmed through standard

histological staining techniques, such as Hematoxylin and Eosin (H&E) for general

morphology and Verhoeff-Van Gieson (VVG) or Masson's trichrome for elastin and collagen

visualization, respectively. [10][13]* Biochemical Validation: The inhibition of LOX activity can

be confirmed by measuring collagen cross-links in tissues.

Conclusion
The use of BAPN to induce lathyrism in animal models provides a valuable tool for studying the

pathophysiology of connective tissue disorders, particularly those involving the cardiovascular

and skeletal systems. By carefully selecting the animal model, optimizing the BAPN dosage

and administration route, and incorporating robust validation methods, researchers can

generate reliable and reproducible data to advance our understanding of these diseases and

aid in the development of novel therapeutic strategies.

References
Miana, M., et al. (2015). The lysyl oxidase inhibitor β-aminopropionitrile reduces body weight

gain and improves the metabolic profile in diet-induced obesity in rats. Disease Models &

Mechanisms. Available at: [Link]

Trackman, P. C., et al. (1982). In vitro and in vivo inhibition of lysyl oxidase by

aminopropionitriles. Biochemical Pharmacology. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34277056/
https://pubmed.ncbi.nlm.nih.gov/6959999/
https://journals.biologists.com/dmm/article/8/9/1093/20044/The-lysyl-oxidase-inhibitor-aminopropionitrile
https://pubmed.ncbi.nlm.nih.gov/6218151/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Li, W., et al. (2018). Lysyl oxidase inhibition via β-aminoproprionitrile hampers human

umbilical vein endothelial cell angiogenesis and migration in vitro. Molecular Medicine

Reports. Available at: [Link]

Peng, L., et al. (2016). Inactivation of lysyl oxidase by β-aminopropionitrile inhibits hypoxia-

induced invasion and migration of cervical cancer cells. Oncology Letters. Available at: [Link]

Li, W., et al. (2018). Lysyl oxidase inhibition via β-aminoproprionitrile hampers human

umbilical vein endothelial cell angiogenesis and migration in vitro. Molecular Medicine

Reports. Available at: [Link]

An, Z., et al. (2018). β-Aminopropionitrile-induced aortic aneurysm and dissection in mice.

The Korean Journal of Thoracic and Cardiovascular Surgery. Available at: [Link]

Lu, M., et al. (2020). β-Aminopropionitrile Induces Distinct Pathologies in the Ascending and

Descending Thoracic Aortic Regions of Mice. Arteriosclerosis, Thrombosis, and Vascular

Biology. Available at: [Link]

Wikipedia. Lathyrism. Available at: [Link]

Chen, T., et al. (2021). BAPN-induced rodent model of aortic dissecting aneurysm and

related complications. Journal of Thoracic Disease. Available at: [Link]

Rinkevich, B., et al. (2017). In vivo manipulation of the extracellular matrix induces vascular

regression in a basal chordate. Molecular Biology of the Cell. Available at: [Link]

Chen, T., et al. (2021). BAPN-induced rodent model of aortic dissecting aneurysm and

related complications. Journal of Thoracic Disease. Available at: [Link]

Rodríguez, C., et al. (2016). The lysyl oxidase inhibitor (β-aminopropionitrile) reduces leptin

profibrotic effects and ameliorates cardiovascular remodeling in diet-induced obesity in rats.

Journal of Molecular and Cellular Cardiology. Available at: [Link]

Wikipedia. Osteolathyrism. Available at: [Link]

An, Z., et al. (2018). β-aminopropionitrile-induced Aortic Aneurysm and Dissection in Mice.

ResearchGate. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5865964/
https://www.spandidos-publications.com/10.3892/ol.2016.4800
https://pubmed.ncbi.nlm.nih.gov/29393489/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5894951/
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.314467
https://en.wikipedia.org/wiki/Lathyrism
https://jtd.amegroups.com/article/view/63538/html
https://www.molbiolcell.org/doi/10.1091/mbc.E16-12-0853
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8261329/
https://pubmed.ncbi.nlm.nih.gov/26780438/
https://en.wikipedia.org/wiki/Osteolathyrism
https://www.researchgate.net/publication/323385501_b-aminopropionitrile-induced_Aortic_Aneurysm_and_Dissection_in_Mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Young, M. F., et al. (2022). Collagen content and cross-links scale with passive stiffness in

dystrophic mouse muscles, but are not altered with administration of collagen cross-linking

inhibitor beta-aminopropionitrile. bioRxiv. Available at: [Link]

Bersi, M. R., et al. (2023). Effects of Age, Sex, and Extracellular Matrix Integrity on Aortic

Dilatation and Rupture in a Mouse Model of Marfan Syndrome. Arteriosclerosis, Thrombosis,

and Vascular Biology. Available at: [Link]

Chen, T., et al. (2021). BAPN-induced rodent model of aortic dissecting aneurysm and

related complications. Journal of Thoracic Disease. Available at: [Link]

Bionity.com. Lathyrism. Available at: [Link]

Wallace, J. M., et al. (2016). β-Aminopropionitrile-Induced Reduction in Enzymatic

Crosslinking Causes In Vitro Changes in Collagen Morphology and Molecular Composition.

Connective Tissue Research. Available at: [Link]

Harris, E. D., et al. (1993). Toxic Effects of Beta-Aminopropionitrile Treatment on Developing

Chicken Skin. Journal of Investigative Dermatology. Available at: [Link]

Lu, M., et al. (2020). β-Aminopropionitrile Induces Distinct Pathologies in the Ascending and

Descending Thoracic Aortic Regions of Mice. Arteriosclerosis, Thrombosis, and Vascular

Biology. Available at: [Link]

Bouissou, H., et al. (1980). Chronic lathyrism. Plasma, aorta and rat skin treated for five

months with beta-aminopropionitrile with or without high fat diet. Pathologie Biologie.

Available at: [Link]

Lu, M., et al. (2020). β-Aminopropionitrile Induces Distinct Pathologies in the Ascending and

Descending Thoracic Aortic Regions of Mice. Arteriosclerosis, Thrombosis, and Vascular

Biology. Available at: [Link]

Krikos, G. A., et al. (1983). The effect of beta-aminoproprionitrile on the lingual artery and

aorta of the rat: a light microscopic study. Journal of Oral Pathology. Available at: [Link]

Grela, E. R., et al. (2000). Lathyrism in people and animals. Medycyna Weterynaryjna.

Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.biorxiv.org/content/10.1101/2022.07.08.499385v1
https://www.ahajournals.org/doi/10.1161/ATVBAHA.123.319323
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8261329/
https://www.bionity.com/en/encyclopedia/Lathyrism.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5101037/
https://pubmed.ncbi.nlm.nih.gov/8423351/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7585507/
https://pubmed.ncbi.nlm.nih.gov/7007998/
https://pubmed.ncbi.nlm.nih.gov/32726210/
https://pubmed.ncbi.nlm.nih.gov/6406932/
https://www.cabidigitallibrary.org/doi/full/10.5555/20001420746
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bouissou, H., et al. (1980). Chronic lathyrism. Effect of β aminopropionitrile on the aortic wall

in the adult rat. Pathologie Biologie. Available at: [Link]

Taylor & Francis. Lathyrism – Knowledge and References. Available at: [Link]

Miana, M., et al. (2015). The lysyl oxidase inhibitor β-aminopropionitrile reduces body weight

gain and improves the metabolic profile in diet-induced obesity in rats. Disease Models &

Mechanisms. Available at: [Link]

Barrow, M. V., et al. (1972). Ectopia cordis (ectocardia) and gastroschisis induced in rats by

maternal administration of the lathyrogen, beta-aminopropionitrile (BAPN). American Heart

Journal. Available at: [Link]

Spencer, P. S., et al. (1983). Lathyrism: a neurotoxic disease. Neurobehavioral Toxicology

and Teratology. Available at: [Link]

Maurel, E., et al. (1982). [Lathyrism and collagens I and III (author's transl)]. Pathologie

Biologie. Available at: [Link]

Grela, E. R., et al. (2000). Lathyrism in people and animals. ResearchGate. Available at:

[Link]

Levene, C. I., et al. (1959). ALTERATIONS IN STATE OF MOLECULAR AGGREGATION OF

COLLAGEN INDUCED IN CHICK EMBRYOS BY β-AMINOPROPIONITRILE (LATHYRUS

FACTOR). The Journal of Experimental Medicine. Available at: [Link]

Enneking, D. (2011). Neurolathyrism in animals. ResearchGate. Available at: [Link]

Madduluri, A., et al. (2019). Induction of Neurolathyrism in Guinea Pig Fed with Lathyrus

sativus Diet. Current Developments in Nutrition. Available at: [Link]

Spencer, P. S., et al. (1987). Lathyrism: evidence for role of the neuroexcitatory aminoacid

BOAA. The Lancet. Available at: [Link]

Singh, M., et al. (2014). Induction of Neurolathyrism in Guinea Pig Fed with Lathyrus sativus

Diet. ResearchGate. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://sci-hub.se/10.1016/s0300-977x(80)80004-9
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003065003-22/lathyrism-knowledge-references
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4557088/
https://pubmed.ncbi.nlm.nih.gov/5064950/
https://pubmed.ncbi.nlm.nih.gov/6142646/
https://pubmed.ncbi.nlm.nih.gov/7045773/
https://www.researchgate.net/publication/288001712_Lathyrism_in_people_and_animals
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2136979/
https://www.researchgate.net/figure/Neurolathyrism-in-animals_tbl1_260029831
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6574211/
https://pubmed.ncbi.nlm.nih.gov/2883284/
https://www.researchgate.net/publication/269882283_Induction_of_Neurolathyrism_in_Goat_Kids_Capra_hircus_by_Feeding_of_Lathyrus_sativus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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